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Compound Name:
Cyclohexyl (4-nitrophenyl)

Carbonate

CAS No.: 176787-42-1

Cat. No.: B2792598

Get Quote

Technical Monograph: Cyclohexyl 4-Nitrophenyl
Carbonate
Executive Summary
Cyclohexyl 4-nitrophenyl carbonate (CAS: 176787-42-1) is a mixed carbonate ester serving as

a highly specific "active ester" reagent. Unlike unstable chloroformates, this crystalline solid

offers a balance of shelf-stability and chemoselective reactivity. It is primarily utilized to

introduce the Cyclohexyloxycarbonyl (Hoc) protecting group to amines or to synthesize

carbamate-linked prodrugs and non-isocyanate polyurethanes (NIPUs).

This guide details the structural logic, synthesis, and mechanistic applications of this reagent,

designed for researchers requiring precise acylation vectors.

Structural Anatomy & Reactivity Profile
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The molecule is a "mixed" carbonate, bridging a sterically bulky cyclohexyl group and an

electron-deficient 4-nitrophenyl moiety. Its utility stems from the electronic disparity between the

two oxygen substituents.

The Active Ester Concept
In standard carbonates (e.g., diethyl carbonate), the carbonyl carbon is relatively inert to mild

nucleophiles. However, the 4-nitrophenyl group acts as an electron-withdrawing "activator,"

lowering the pKa of the leaving group (p-nitrophenol, pKa ~7.1) compared to an alkoxide (pKa

~16). This renders the central carbonyl highly susceptible to nucleophilic attack by amines,

while remaining relatively stable to moisture.

Structural Visualization
The following diagram illustrates the electrophilic core and the leaving group dynamics.
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Figure 1: Structural decomposition of Cyclohexyl 4-nitrophenyl carbonate showing the reactive

vector.

Synthesis Protocol
While commercially available, high-purity applications often require in situ preparation or fresh

recrystallization. The synthesis exploits the differential reactivity of 4-nitrophenyl chloroformate.

Reagents & Stoichiometry
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Component Role Equiv. Notes

Cyclohexanol Nucleophile 1.0 Must be dry.[1]

4-Nitrophenyl

Chloroformate
Electrophile 1.1 - 1.2

Moisture sensitive;

handle in fume hood.

Pyridine (or TEA) Base / Catalyst 1.5

Scavenges HCl;

Pyridine is preferred

for acylation.

DCM

(Dichloromethane)
Solvent -

Anhydrous; 0.2 M

concentration.

Step-by-Step Methodology
This protocol ensures maximum yield and minimizes hydrolysis byproducts.

Preparation: Flame-dry a round-bottom flask and purge with

or Argon.

Solvation: Dissolve Cyclohexanol (1.0 eq) and Pyridine (1.5 eq) in anhydrous DCM. Cool to

0°C (ice bath).

Addition: Dissolve 4-Nitrophenyl chloroformate (1.1 eq) in a minimal amount of DCM. Add

this solution dropwise to the reaction flask over 20 minutes.

Critical Control: Exotherm management is vital to prevent symmetric carbonate formation.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3–12 hours.

Monitoring: TLC (Hexane:EtOAc 4:1). Look for the disappearance of cyclohexanol.

Workup:

Dilute with DCM.[2]

Wash with 1M HCl (to remove pyridine).
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Wash with Sat.

(to remove p-nitrophenol and unreacted acid).

Wash with Brine, dry over

, and concentrate in vacuo.

Purification: Recrystallize from hot Ethanol or Hexane/EtOAc mixture to obtain white/off-

white crystals.

Synthesis Workflow Diagram
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Figure 2: Operational workflow for the synthesis of the active ester.[3]

Mechanistic Insight: Aminolysis
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The primary application of this reagent is the formation of carbamates (urethanes). The

reaction proceeds via a BAc2 mechanism (Base-catalyzed Acyl cleavage, bimolecular).

Reaction Pathway[3]
Nucleophilic Attack: The amine lone pair attacks the carbonyl carbon.

Tetrahedral Intermediate: A zwitterionic intermediate forms.

Collapse: The intermediate collapses, reforming the carbonyl double bond.

Elimination: The bond to the p-nitrophenyl oxygen breaks, expelling the stable p-

nitrophenolate anion.

Self-Validating Feature: The reaction generates p-nitrophenolate, which is intensely yellow in

basic solution (

nm). This allows for spectrophotometric monitoring of the reaction progress without taking
aliquots for TLC.
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Figure 3: Mechanistic pathway of aminolysis showing the release of the chromogenic leaving

group.

Comparative Analysis & Applications
Why use this Reagent?
Compared to other acylating agents, Cyclohexyl 4-nitrophenyl carbonate offers distinct

advantages in drug development:
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Feature
Chloroformates (R-
OCOCl)

Active Carbonates
(R-OCO-ONp)

Benefit

Stability
Low (Moisture

sensitive)
High (Crystalline solid)

Easier storage and

handling.

Selectivity Low (Aggressive) High (Tunable)

Discriminating

between

primary/secondary

amines.

Byproducts HCl (Acidic)
p-Nitrophenol (Weakly

acidic)

Milder conditions for

acid-sensitive

substrates.

Monitoring Difficult Colorimetric
Visual confirmation of

reaction endpoint.

Key Applications
Hoc-Protection: Introduction of the Cyclohexyloxycarbonyl group, which is cleaved by HF or

strong acid, orthogonal to Boc/Fmoc in specific peptide synthesis scenarios.

Prodrug Synthesis: Creating carbamate-linked prodrugs where the cyclohexyl group

increases lipophilicity to improve membrane permeability.

Polymer Chemistry: Synthesis of Polyhydroxyurethanes (PHUs) via non-isocyanate routes,

reacting bis-carbonates with diamines.[4]

Characterization Data
To validate the synthesis of Cyclohexyl 4-nitrophenyl carbonate, compare experimental data

against these standard values.
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Method Signal / Characteristic Assignment

1H NMR (

)
8.28 (d, 2H)

Aromatic (ortho to

)

7.38 (d, 2H)

Aromatic (meta to

)

4.60 - 4.75 (m, 1H) Cyclohexyl (CH-O)

1.20 - 2.00 (m, 10H)

Cyclohexyl (

)

IR (ATR) 1760 - 1765 C=O Stretch (Mixed

Carbonate)

1525, 1345
Stretch

Melting Point 50 - 55 °C
(Varies slightly by

purity/polymorph)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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